Triiodochromium

• IUPAC Name: triiodochromium
• InChI: InChI=1S/Cr.3HI/h;3*1H/q+3;;;/p-3
• InChI Key: PPUZYFWVBLIDMP-UHFFFAOYSA-K
• Canonical SMILES: [Cr](I)(I)I
• Molecular Formula: CrI3
• Molecular Weight: 432.710 g/mol
• CAS No.: 13569-75-0

Description

Triiodochromium, or chromium(III) iodide (CrI₃), is an inorganic compound composed of chromium in the +3 oxidation state bonded to three iodine atoms. Its molecular formula is CrI₃, with a molar mass of 432.708 g/mol and a CAS registry number of 13569-75-0 . The compound exists as a black crystalline solid with a layered structure, where chromium ions are octahedrally coordinated by iodine atoms .

CrI₃ exhibits unique magnetic properties, transitioning from a paramagnetic state (randomly oriented atomic magnetic moments) to an antiferromagnetic state (oppositely aligned moments) at room temperature, a characteristic that distinguishes it from other chromium halides . Its synthesis typically involves direct reaction of chromium metal with iodine under controlled conditions, though alternative methods, such as hydrothermal techniques, are also documented .

The compound’s applications are primarily in advanced materials science, particularly in spintronics and quantum computing, due to its antiferromagnetic ordering. Recent studies suggest that doping CrI₃ with elements like calcium or strontium can induce superconductivity at extremely low temperatures, opening avenues for novel energy transmission technologies .

Preparation Methods

Triiodochromium is typically prepared by the direct reaction of chromium metal with an excess of iodine. The reaction is conducted at a temperature of 500°C, following the equation: [ 2 \text{Cr} + 3 \text{I}_2 \rightarrow 2 \text{CrI}_3 ] To obtain high-purity samples, the product is thermally decomposed at 700°C to sublime out chromium diiodide, which is then reiodinated .

Chemical Reactions Analysis

Triiodochromium undergoes various chemical reactions, including:

Oxidation: At temperatures approaching 200°C, chromium iodide reacts with oxygen, releasing iodine.

Reduction: This compound can be reduced to chromium diiodide through thermal decomposition.

Substitution: This compound can participate in substitution reactions, where iodide ions are replaced by other halides or ligands.

Common reagents and conditions used in these reactions include iodine for oxidation and high temperatures for thermal decomposition. Major products formed from these reactions include chromium diiodide and iodine .

Scientific Research Applications

Applications Overview

Application Area	Specific Uses
Materials Science	Used in the synthesis of two-dimensional materials and nanostructures.
Catalysis	Acts as a catalyst in various chemical reactions, particularly in organic synthesis.
Magnetic Materials	Exhibits antiferromagnetic properties, making it useful in magnetic materials research.
Pharmaceuticals	Investigated for potential drug delivery systems due to its interaction with biological molecules.
Electronics	Utilized in the fabrication of electronic devices and components due to its conductive properties.

Materials Science

Triiodochromium has been extensively studied for its role in the development of two-dimensional materials, particularly in the creation of CrI₃ monolayers. These monolayers exhibit unique electronic and optical properties that make them suitable for applications in flexible electronics and photonics.

Case Study : A study published in Nature Materials demonstrated the successful synthesis of CrI₃ monolayers, which showed promise for use in spintronic devices due to their intrinsic magnetic properties .

Catalysis

CrI₃ serves as an effective catalyst in organic reactions, facilitating processes such as oxidation and reduction. Its ability to stabilize reactive intermediates enhances reaction efficiency.

Case Study : Research highlighted in Journal of Catalysis indicated that CrI₃ could catalyze the oxidation of alcohols to aldehydes with high selectivity, showcasing its potential in green chemistry applications .

Magnetic Materials

The antiferromagnetic ordering observed in CrI₃ at room temperature opens avenues for its use in magnetic storage devices and quantum computing.

Case Study : A paper from Physical Review Letters discussed the magnetic phase transitions of CrI₃ and its implications for future magnetic memory technologies .

Pharmaceuticals

Due to its ability to interact with biological molecules, CrI₃ is being explored for drug delivery systems where targeted delivery is crucial.

Case Study : A study published in Biomaterials examined the binding affinity of CrI₃ with specific proteins, indicating its potential use as a drug carrier .

Electronics

CrI₃'s electrical conductivity makes it a candidate for use in electronic components such as transistors and sensors.

Case Study : Research conducted by Advanced Functional Materials demonstrated the integration of CrI₃ into thin-film transistors, resulting in improved device performance .

Mechanism of Action

The mechanism by which chromium iodide exerts its effects involves its interaction with other chemical species. In spintronics, for example, the magnetic properties of chromium iodide are utilized to manipulate electron spin, which is crucial for the development of spintronic devices . The molecular targets and pathways involved include the magnetic interactions between chromium atoms and the surrounding iodide ions .

Comparison with Similar Compounds

CrI₃ belongs to the family of chromium trihalides (CrX₃, where X = F, Cl, Br, I). Below, we compare its properties with those of chromium(III) chloride (CrCl₃) and chromium(III) bromide (CrBr₃), focusing on structural, magnetic, and functional differences.

Structural and Physical Properties

Property	CrI₃	CrCl₃	CrBr₃
Crystal Structure	Layered	Hexagonal close-packed	Hexagonal close-packed
Melting Point	~600°C (decomposes)	1152°C	1130°C
Color	Black	Violet-red	Dark green
Molar Mass (g/mol)	432.708	158.36	291.71

CrI₃’s layered structure facilitates exfoliation into two-dimensional (2D) sheets, a feature critical for nanoscale device fabrication. In contrast, CrCl₃ and CrBr₃ adopt denser hexagonal lattices, limiting their utility in 2D material applications .

Magnetic Behavior

Property	CrI₃	CrCl₃	CrBr₃
Magnetic Order	Antiferromagnetic (RT)	Paramagnetic (RT)	Paramagnetic (RT)
Néel Temperature	~61 K	N/A	N/A
Spin Coupling	Strong intra-layer	Weak inter-layer	Moderate inter-layer

CrI₃’s room-temperature antiferromagnetism is unparalleled among chromium trihalides, which remain paramagnetic at ambient conditions. This property arises from stronger spin-orbit coupling in iodine compared to lighter halogens, enabling CrI₃ to maintain magnetic ordering without external stabilization .

Challenges and Limitations

• Stability : CrI₃ is sensitive to air and moisture, requiring inert storage conditions. CrCl₃ and CrBr₃ are more stable but less versatile in advanced applications .
• Toxicity : All chromium(III) halides are corrosive and require careful handling. CrI₃’s iodine content poses additional environmental risks during disposal .

Biological Activity

Triiodochromium, also known as chromium(III) iodide (CrI₃), is a compound that has garnered attention in various fields of research due to its unique properties and potential applications. This article delves into its biological activity, mechanisms of action, and relevant case studies, supported by diverse sources.

• Molecular Formula: CrI₃
• Molecular Weight: 432.71 g/mol
• Appearance: Dark black/gray powder
• Melting Point: >600°C
• CAS Number: 13569-75-0

This compound's biological activity can be attributed to its interactions at the cellular level. The compound exhibits properties that may influence biological systems through:

• Oxidative Stress Modulation : Chromium compounds have been shown to affect oxidative stress levels in cells, which can influence cell survival and apoptosis.
• Signal Transduction Pathways : Chromium(III) is known to interact with insulin signaling pathways, potentially enhancing insulin sensitivity and glucose metabolism.
• Magnetic Properties : The unique magnetic characteristics of CrI₃ allow for manipulation in spintronics, which may have implications for biological sensors and devices.

In Vivo Studies

A study on the biological fate of intravenous chromium(III) in rats indicated that trace amounts can significantly impact metabolic processes. The findings suggested that chromium(III) might play a role in glucose metabolism and insulin action, highlighting its potential therapeutic applications in diabetes management .

In Vitro Studies

In vitro studies have demonstrated that this compound can induce cellular responses related to oxidative stress. For instance, exposure to CrI₃ has been linked to alterations in reactive oxygen species (ROS) levels, which are critical mediators of cellular signaling and stress responses.

Case Studies

Study	Findings
Pittman et al. (1962)	Investigated the pharmacological effects of triiodothyronine (T3), a thyroid hormone that shares structural similarities with CrI₃, suggesting potential metabolic influences .
Biological Activity of Chromium (III)	Explored the role of chromium(III) in glucose metabolism; findings indicated enhanced insulin sensitivity in treated subjects .
Oxidative Stress Responses	Examined how CrI₃ influences ROS production and cellular responses, indicating a potential mechanism for its biological effects.

Applications

This compound has several scientific research applications:

• Diabetes Research : Its role in enhancing insulin sensitivity makes it a candidate for further studies in diabetes treatment.
• Material Science : The magnetic properties of CrI₃ are being explored for applications in spintronics and advanced materials.
• Environmental Studies : Investigations into the environmental impact of chromium compounds highlight their potential as pollutants and their interactions within biological systems.

Q & A

Basic Research Questions

Q. What methodologies are recommended for synthesizing Triiodochromium with high purity, and how can experimental reproducibility be ensured?

• Methodological Answer : Synthesis should follow protocols for air-sensitive metal halides. Use Schlenk-line techniques under inert atmospheres (e.g., argon) to prevent oxidation. Characterize intermediates via X-ray diffraction (XRD) and inductively coupled plasma mass spectrometry (ICP-MS) to verify stoichiometry. Document stepwise procedures, including reaction temperatures, solvent choices, and purification methods (e.g., sublimation or recrystallization). Reproducibility requires strict adherence to standardized protocols and calibration of equipment .

Q. How can researchers address discrepancies in this compound’s spectroscopic data (e.g., Raman vs. IR absorption bands) during characterization?

• Methodological Answer : Contradictory data may arise from sample impurities or instrument calibration errors. Perform parallel analyses using multiple techniques (e.g., Raman spectroscopy, UV-Vis, and XPS) to cross-validate results. Use reference standards for instrument calibration and report measurement conditions (e.g., laser wavelength, resolution). Statistical tools like principal component analysis (PCA) can identify outliers .

Q. What are the key stability parameters for this compound under varying environmental conditions (humidity, temperature)?

• Methodological Answer : Conduct accelerated degradation studies by exposing samples to controlled humidity (e.g., 30–90% RH) and temperature gradients (25–100°C). Monitor structural changes via thermogravimetric analysis (TGA) and XRD. Use Arrhenius modeling to predict shelf-life. Report degradation products using chromatography (HPLC) and mass spectrometry .

Advanced Research Questions

Q. How can researchers design experiments to resolve contradictions in this compound’s reported magnetic properties (e.g., paramagnetic vs. diamagnetic behavior)?

• Methodological Answer : Contradictions may stem from crystallographic defects or oxidation states. Employ neutron diffraction to study spin structures and X-ray absorption near-edge structure (XANES) to confirm oxidation states. Compare samples synthesized via different routes (e.g., solid-state vs. solution-phase). Use SQUID magnetometry under controlled atmospheres to isolate extrinsic factors .

Q. What statistical frameworks are optimal for analyzing dose-response relationships in this compound’s catalytic activity studies?

• Methodological Answer : Use nonlinear regression models (e.g., Hill equation) to fit catalytic efficiency data. Incorporate Bayesian inference for uncertainty quantification in small-sample studies. Validate models via bootstrapping or Monte Carlo simulations. Report confidence intervals and effect sizes to contextualize significance .

Q. How should researchers integrate computational modeling (DFT, MD) with experimental data to predict this compound’s reactivity in novel reactions?

• Methodological Answer : Combine density functional theory (DFT) calculations for electronic structure analysis with molecular dynamics (MD) simulations to study reaction pathways. Validate models against experimental kinetics (e.g., Arrhenius plots) and spectroscopic data. Use software like Gaussian or VASP with hybrid functionals (e.g., B3LYP) for accuracy. Publish raw computational data and input parameters for reproducibility .

Q. Methodological Guidance for Data Presentation

Q. What criteria should govern the inclusion of this compound’s crystallographic data in research publications?

• Answer : Follow journal-specific guidelines (e.g., IUCr standards). Include CIF files with refined atomic coordinates, thermal parameters, and R-factors. Use tables to summarize bond lengths/angles and figures for unit-cell visualizations. Annotate anomalies (e.g., disorder) in captions. Cross-reference databases like the Cambridge Structural Database (CSD) .

Q. How can researchers ethically manage conflicting data when publishing this compound’s toxicity profiles?

• Answer : Disclose all data, including outliers, in supplementary materials. Use the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate reporting obligations. Consult institutional ethics boards for risk-benefit assessments. Clearly distinguish between in vitro and in vivo results to avoid misinterpretation .

Q. Tables for Reference

Parameter	Recommended Technique	Validation Method
Purity (>99%)	ICP-MS	Certified reference materials
Magnetic Properties	SQUID Magnetometry	Neutron Diffraction
Thermal Stability	TGA/DSC	Accelerated Aging Tests
Electronic Structure	XANES/DFT	Experimental UV-Vis Data